(R)-3-(Fluoromethyl)pyrrolidine

• IUPAC Name: (3R)-3-(fluoromethyl)pyrrolidine
• InChI: InChI=1S/C5H10FN/c6-3-5-1-2-7-4-5/h5,7H,1-4H2/t5-/m0/s1
• InChI Key: AEHIVNSTDRLJBL-YFKPBYRVSA-N
• Canonical SMILES: C1CNCC1CF
• Isomeric SMILES: C1CNC[C@@H]1CF
• Molecular Formula: C5H10FN
• Molecular Weight: 103.14 g/mol
• CAS No.: 876617-34-4

Description

(R)-3-(Fluoromethyl)pyrrolidine is a useful research compound. Its molecular formula is C5H10FN and its molecular weight is 103.14. The purity is usually 95%.
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Scientific Research Applications

Pyrrolidine-Based Fluorescent Chemosensors

(R)-3-(Fluoromethyl)pyrrolidine and its derivatives have been utilized in the development of selective chemosensors. For example, a pyrrolidine constrained bipyridyl-dansyl conjugate was synthesized, serving as a selective chemosensor for aluminum ions (Al3+) based on internal charge transfer. This showcases the compound's potential in selective ion detection and colorimetric applications (Maity & Govindaraju, 2010).

Key Intermediate in Medicinal Synthesis

This compound derivatives have been crucial intermediates in the synthesis of medicinal compounds. (S)-3-(methylamino)-3-((R)-pyrrolidin-3-yl)propanenitrile, a key intermediate in preparing fluoroquinolone antibiotics, was developed through a stereoselective synthesis involving several critical steps, highlighting the compound's importance in the pharmaceutical industry (Lall et al., 2012).

N-methylative Aziridine Ring Opening

The preparation of certain pharmaceutical compounds involving this compound was achieved by a method called N-methylative aziridine ring opening. This approach, starting from bicyclic (R)-2-[(R)-pyrrolidine-3-yl]aziridine, emphasizes the compound's role in the creation of molecules with medical significance (Jung et al., 2017).

Fluorination and Hydroxylation Studies

Studies on the fluorination and hydroxylation of proline, involving derivatives of this compound, have provided insights into molecular recognition by biological systems. This research is significant for understanding the interactions of proline-containing molecules in medicinal and biological chemistry (Testa et al., 2018).

Synthesis and Applications in Organic Chemistry

This compound and its derivatives have been utilized extensively in organic synthesis and medicinal chemistry, serving as building blocks for the preparation of various medicinal drugs and organocatalysts. The synthesis involves either fluorination of pyrrolidine derivatives or multistep synthesis from precursors containing fluoroalkyl groups, demonstrating the versatility and significance of these compounds in the field of organic chemistry (Pfund & Lequeux, 2017).